Cas no 431071-65-7 (5-methyl-2-Pyrazineacetic acid ethyl ester)

5-methyl-2-Pyrazineacetic acid ethyl ester structure
431071-65-7 structure
Product Name:5-methyl-2-Pyrazineacetic acid ethyl ester
CAS No:431071-65-7
MF:C9H12N2O2
MW:180.203782081604
CID:2118811
PubChem ID:72212708
Update Time:2025-04-21

5-methyl-2-Pyrazineacetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-Pyrazineacetic acid ethyl ester
    • ethyl 2-(5-methylpyrazin-2-yl)acetate
    • AB70233
    • 431071-65-7
    • DB-070398
    • Inchi: 1S/C9H12N2O2/c1-3-13-9(12)4-8-6-10-7(2)5-11-8/h5-6H,3-4H2,1-2H3
    • InChI Key: FYBKCOZBFIDANS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=NC(C)=CN=1)=O

Computed Properties

  • Exact Mass: 180.089877630Da
  • Monoisotopic Mass: 180.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.1Ų
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